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Compound of Interest

Compound Name:
N-(3-methoxy-2-

methylphenyl)acetamide

CAS No.: 50868-74-1

Cat. No.: B113478

Get Quote

Positional isomerism, where functional groups occupy different positions on a molecular

scaffold, offers a fundamental yet powerful demonstration of how subtle structural changes can

induce profound differences in a molecule's physicochemical properties, spectroscopic

signatures, and biological activity. The methoxy-substituted acetanilide isomers—ortho (2-),

meta (3-), and para (4-)—serve as a quintessential case study for researchers in synthetic

chemistry, materials science, and drug development. This guide provides an in-depth

comparative analysis of these three isomers, grounded in experimental data and established

chemical principles, to aid in their synthesis, characterization, and application.

The para-isomer, 4-methoxyacetanilide, is historically known as Methacetin, a compound once

used for its analgesic and antipyretic properties.[1] This connection to pharmacology

underscores the importance of understanding how the placement of the methoxy group

dictates biological interactions, a central theme in medicinal chemistry.
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The foundational difference between the isomers is the spatial relationship between the

electron-donating methoxy (-OCH₃) group and the moderately deactivating, ortho-para

directing acetamido (-NHCOCH₃) group. This positioning dictates intramolecular electronic

effects and intermolecular forces, which in turn govern their macroscopic properties.

Caption: Molecular structures of the three methoxy-substituted acetanilide isomers.

Synthesis: A Common Pathway with Isomer-Specific
Considerations
The most direct and common synthetic route to these isomers is the acetylation of the

corresponding anisidine (methoxyaniline) precursor. The reaction involves the nucleophilic

attack of the amino group on an acetylating agent, typically acetic anhydride or acetyl chloride.

General Reaction Scheme: o, m, or p-Anisidine + Acetic Anhydride → o, m, or p-
Methoxyacetanilide + Acetic Acid

This method is highly efficient. For instance, the preparation of 4-methoxyacetanilide from p-

anisidine and acetic anhydride is a standard undergraduate laboratory experiment, often

proceeding to near-quantitative yield after simple purification steps like recrystallization.[2] The

reaction with p-anisidine involves mixing with acetic anhydride at 50°C and heating to 70°C,

followed by cooling to precipitate the product.[2]

Anisidine Isomer
(ortho, meta, or para)

Reaction Vessel
(50-90°C)

Acetic Anhydride
(or Acetyl Chloride)

Solvent
(e.g., Acetic Acid, Water)

Crude Methoxyacetanilide
(in reaction mixture)

Acetylation Filtration & Washing
(with cold water)

Isolation Purified ProductPurification

Click to download full resolution via product page

Caption: General workflow for the synthesis and purification of methoxyacetanilide isomers.
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While the core chemistry is identical, the choice of precursor dictates the final product. The

availability and stability of the starting anisidine isomer are key practical considerations for any

large-scale synthesis.

Comparative Physicochemical Properties
The isomeric position significantly influences melting point and solubility, which are critical

parameters for purification, formulation, and material handling.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 16 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b113478?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
2-
Methoxyaceta
nilide (ortho)

3-
Methoxyaceta
nilide (meta)

4-
Methoxyaceta
nilide (para)

Causality &
Insights

CAS Number 93-26-5[3] 588-16-9[4] 51-66-1[5]

Unique identifiers

for substance

registration.

Molecular Weight 165.19 g/mol 165.19 g/mol 165.19 g/mol

Isomers have

identical

molecular

formulas

(C₉H₁₁NO₂) and

thus identical

weights.[1][3][4]

Melting Point ~87-89 °C ~81-83 °C 128-132 °C[2][5]

The para-

isomer's high

symmetry allows

for more efficient

packing in the

crystal lattice,

leading to

stronger

intermolecular

forces and a

significantly

higher melting

point. The ortho

and meta

isomers have

lower symmetry

and pack less

efficiently.

Water Solubility Sparingly soluble Sparingly soluble 0.42 g/100 mL

(20 °C)[2][5]

All are sparingly

soluble in cold

water but soluble

in hot water and
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organic solvents

like ethanol and

chloroform.[2]

The para-

isomer's planar

structure and

potential for

strong hydrogen

bonding

networks

contribute to its

defined solubility.

Appearance
White to off-white

crystals

White to tan

crystals

Gray-white

crystals[2]

Minor impurities

can affect the

color, but all are

crystalline solids

at room

temperature.

The strikingly higher melting point of the para-isomer is a direct consequence of its molecular

symmetry. The linear, symmetrical shape of 4-methoxyacetanilide allows for a highly ordered

and stable crystal lattice, maximizing intermolecular forces (van der Waals and hydrogen

bonds). In contrast, the less symmetrical ortho and meta isomers cannot pack as efficiently,

resulting in weaker lattice forces and lower melting points.

Spectroscopic Fingerprints: A Definitive
Comparison
Spectroscopy provides the most powerful tool for distinguishing between these isomers. Each

technique probes the molecule in a unique way, revealing a distinct "fingerprint" based on the

electronic and vibrational environment of the atoms.

¹H NMR Spectroscopy
Proton NMR is exceptionally sensitive to the electronic environment of the hydrogen atoms.

The position of the methoxy group relative to the acetamido group creates unique splitting
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patterns and chemical shifts for the aromatic protons.
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Proton
Assignment

2-Methoxy
(ortho)

3-Methoxy
(meta)

4-Methoxy
(para)

Rationale

-NH (Amide) ~8.2-8.5 ppm (s) ~7.5-8.0 ppm (s) ~8.2 ppm (s)[6]

The chemical

shift is solvent-

dependent.

Proximity to the

ortho-methoxy

group can

influence its

environment

through potential

intramolecular

hydrogen

bonding.

-COCH₃ (Acetyl) ~2.2 ppm (s) ~2.1 ppm (s) ~2.09 ppm (s)[6]

Relatively

consistent across

isomers, showing

minimal influence

from the methoxy

group's position.

-OCH₃ (Methoxy) ~3.9 ppm (s) ~3.8 ppm (s) ~3.75 ppm (s)[6]

The electron-

donating

methoxy group's

protons are

shielded and

appear upfield.

Aromatic Protons Complex

multiplet

Complex

multiplet

Two doublets

(AA'BB' system)

Para: High

symmetry results

in a simple

pattern. Protons

ortho to -

NHCOCH₃

appear as one

doublet (~7.4

ppm), and
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protons ortho to -

OCH₃ appear as

another (~6.8

ppm).[6]

Ortho/Meta:

Lower symmetry

leads to four

distinct aromatic

signals with

complex splitting

patterns (doublet

of doublets,

triplets), making

them

unambiguously

distinguishable

from the para

isomer and each

other.

¹³C NMR Spectroscopy
Carbon NMR complements ¹H NMR by providing a map of the carbon skeleton. The chemical

shifts of the aromatic carbons are particularly diagnostic. The methoxy group is strongly

activating (shielding, upfield shift), while the acetamido group is deactivating (deshielding,

downfield shift).
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Carbon
Assignment

2-Methoxy
(ortho)

3-Methoxy
(meta)

4-Methoxy
(para)

Rationale

C=O (Carbonyl) ~168 ppm ~168 ppm ~168 ppm

The carbonyl

carbon is distant

and electronically

insulated from

the aromatic

ring's substituent

effects, showing

little variation.

C-OCH₃ ~148 ppm (C1) ~160 ppm (C3) ~156 ppm (C4)

The carbon

directly attached

to the electron-

donating

methoxy group is

heavily shielded.

C-NH ~127 ppm (C2) ~139 ppm (C1) ~131 ppm (C1)

The carbon

attached to the

nitrogen is

deshielded by

the acetamido

group.

-OCH₃ (Methoxy) ~55 ppm ~55 ppm ~55 ppm

The methoxy

carbon itself is

highly consistent

across all three

isomers.[7]

-COCH₃ (Acetyl) ~24 ppm ~24 ppm ~24 ppm

The acetyl

methyl carbon is

also consistent.

Note: Specific chemical shifts can vary slightly based on the solvent and instrument.

Infrared (IR) Spectroscopy
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IR spectroscopy probes the vibrational frequencies of functional groups. Key distinguishing

features are found in the C-H bending region of the aromatic ring, which is sensitive to the

substitution pattern.

N-H Stretch: A sharp peak around 3300 cm⁻¹.

C=O (Amide I) Stretch: A strong, sharp peak around 1660-1670 cm⁻¹.

Aromatic C=C Stretch: Peaks in the 1500-1600 cm⁻¹ region.

C-H Out-of-Plane Bending: This is the most diagnostic region.

Ortho: A strong band around 735-770 cm⁻¹.

Meta: Bands around 680-725 cm⁻¹ and 750-810 cm⁻¹.

Para: A single strong band around 810-840 cm⁻¹.

Applications and Biological Relevance
The applications of these isomers are as distinct as their properties.

2-Methoxyacetanilide (ortho): Primarily used as an intermediate in organic synthesis.[3]

3-Methoxyacetanilide (meta): Also serves as an intermediate for synthesizing more complex

molecules, particularly in the pharmaceutical, agrochemical, and dye industries.[8]

4-Methoxyacetanilide (para/Methacetin): Has the most well-documented history. It was used

as an analgesic and antipyretic, functioning as a metabolic precursor to paracetamol

(acetaminophen).[1] However, its use has been largely discontinued due to concerns about

nephrotoxicity. It now serves primarily as an intermediate for dyes and other

pharmaceuticals.[2]

This divergence in biological activity is a critical lesson: the precise positioning of a functional

group can be the difference between a therapeutic agent and a compound with an unfavorable

toxicity profile.
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Experimental Protocols
To ensure data integrity and reproducibility, standardized experimental protocols are essential.

Protocol 1: Synthesis of 4-Methoxyacetanilide
Objective: To synthesize 4-methoxyacetanilide via acetylation of p-anisidine.

Materials:

p-Anisidine

Acetic anhydride

Glacial acetic acid (optional, as solvent)

Deionized water

Erlenmeyer flask, beaker, magnetic stirrer, heating plate

Buchner funnel and filter paper

Procedure:

In a 125 mL Erlenmeyer flask, dissolve p-anisidine (e.g., 5.0 g) in glacial acetic acid (20 mL).

While stirring, slowly add acetic anhydride (5.5 mL) to the solution.

Heat the reaction mixture to approximately 70-80°C for 10-15 minutes.[2]

Remove the flask from the heat and cool to room temperature.

Slowly pour the reaction mixture into a beaker containing 100 mL of ice-cold water while

stirring. This will precipitate the crude product.

Collect the white solid product by vacuum filtration using a Buchner funnel.

Wash the crystals with two portions of cold deionized water.
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Recrystallize the crude product from a minimal amount of hot water or a water-ethanol

mixture to obtain pure 4-methoxyacetanilide.

Dry the purified crystals, weigh them, and calculate the percent yield.

Protocol 2: Characterization by ¹H NMR Spectroscopy
Objective: To acquire a ¹H NMR spectrum to confirm the identity and purity of an isomer.

Materials:

Synthesized methoxyacetanilide isomer sample (~10-20 mg)

Deuterated solvent (e.g., CDCl₃ or DMSO-d₆)

NMR tube

NMR spectrometer

Procedure:

Dissolve the sample in ~0.6 mL of the chosen deuterated solvent inside a small vial.

Transfer the solution to a clean, dry NMR tube.

Place the NMR tube in the spectrometer's spinner turbine and insert it into the magnet.

Tune and shim the instrument according to standard operating procedures to optimize

magnetic field homogeneity.

Acquire the ¹H NMR spectrum using standard parameters (e.g., 16-32 scans, 1-5 second

relaxation delay).

Process the data: Apply Fourier transform, phase correction, and baseline correction.

Integrate the signals and calibrate the chemical shift scale using the residual solvent peak

(e.g., CDCl₃ at 7.26 ppm) or an internal standard like TMS.
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Analyze the spectrum, assigning peaks based on their chemical shift, integration, and

splitting pattern, and compare with reference data for the expected isomer.

Sample Preparation

Data Acquisition

Data Processing

Analysis & Interpretation

Purified Isomer
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Deuterated Solvent

NMR Spectrometer

Acquire FID

Fourier Transform
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Click to download full resolution via product page

Caption: Workflow for structural confirmation of isomers using NMR spectroscopy.

Conclusion
The methoxy-substituted acetanilide isomers provide a compelling illustration of structure-

property relationships. While sharing a common synthetic origin, the ortho, meta, and para

isomers are distinct chemical entities with unique physical properties and spectroscopic

signatures. The high degree of symmetry in the para-isomer results in a significantly higher

melting point, and its ¹H NMR spectrum is characterized by a simple, elegant AA'BB' system,

making it easily distinguishable from the complex spectra of the ortho and meta isomers. For

researchers, a thorough understanding of these differences, supported by robust analytical

techniques, is paramount for ensuring isomeric purity, which is the cornerstone of reliable and

reproducible scientific outcomes in both chemical synthesis and drug development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing
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